Cas no 311314-86-0 (<br>1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxyli c acid ethyl ester)

• Product Name: <br>1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxyli c acid ethyl ester
• CAS No: 311314-86-0
• MF: C₁₄H₂₁N₇O₃
• MW: 335.361641645432
• CID: 3071886
• PubChem ID: 651660
• Update Time: 2025-11-02

<br>1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxyli c acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• <br>1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxyli c acid ethyl ester
• MLS000029555
• AKOS000546981
• CCG-25868
• DTXSID901109567
• Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(1-azepanylmethyl)-1H-1,2,3-triazole-4-carboxylate
• ETHYL 1-(4-AMINO-1,2,5-OXADIAZOL-3-YL)-5-[(AZEPAN-1-YL)METHYL]-1H-1,2,3-TRIAZOLE-4-CARBOXYLATE
• SCHEMBL7427928
• 1H-1,2,3-Triazole-4-carboxylic acid,1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(hexahydro-1H-azepin-1-yl)methyl]-,ethyl ester
• CHEMBL1391395
• Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-[(hexahydro-1H-azepin-1-yl)methyl]-1H-1,2,3-triazole-4-carboxylate
• Oprea1_170123
• CS-0323674
• SR-01000514171-1
• QHACGIFDGCBLQT-UHFFFAOYSA-N
• ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)triazole-4-carboxylate
• ChemDiv1_025199
• MLS002535910
• ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-1H-1,2,3-triazole-4-carboxylate
• AG-205/11444130
• Ethyl 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-((hexahydro-1H-azepin-1-yl)methyl)-1H-1,2,3-triazole-4-carboxylate
• 311314-86-0
• Oprea1_244678
• SR-01000514171
• HMS2396C11
• 1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester
• STK672660
• HMS658J09
• SMR000010682

• Inchi： 1S/C14H21N7O3/c1-2-23-14(22)11-10(9-20-7-5-3-4-6-8-20)21(19-16-11)13-12(15)17-24-18-13/h2-9H2,1H3,(H2,15,17)
• InChI Key： QHACGIFDGCBLQT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(CN2CCCCCC2)N(C2C(N)=NON=2)N=N1)=O

Computed Properties

• Exact Mass: 335.17058756Da
• Monoisotopic Mass: 335.17058756Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 125Ų

Additional information on <br>1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxyli c acid ethyl ester

Comprehensive Guide to 1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (CAS No. 311314-86-0)

1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester (CAS No. 311314-86-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique molecular structure combining furazan, triazole, and azepane moieties, exhibits promising biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for combating resistant pathogens.

The molecular formula of this compound reflects its complex architecture, featuring an ethyl ester group that enhances its solubility and bioavailability—a critical factor in modern drug design. Recent studies highlight its relevance in structure-activity relationship (SAR) investigations, especially for targeting enzymes involved in inflammatory pathways. With the rise of AI-driven drug discovery, computational models frequently analyze analogs of 1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester to predict binding affinities, a hot topic in 2024.

From a synthetic chemistry perspective, the furazan-triazole hybrid core offers versatility for derivatization. This adaptability makes it valuable for developing high-throughput screening libraries, addressing the growing demand for novel scaffolds in precision medicine. Its azepane ring further contributes to metabolic stability, a sought-after property in CNS drug candidates—a sector experiencing exponential growth due to neurological disorder research.

Market analysts note increasing patent filings involving CAS 311314-86-0, particularly in oncology and immunology. The compound’s mechanism of action—potentially interfering with protein-protein interactions—resonates with breakthroughs in targeted therapy. Regulatory agencies classify it as non-hazardous under standard handling protocols, though proper laboratory safety measures are always recommended when handling fine chemicals.

Environmental considerations are also part of the discourse. The biodegradability profile of such N-heterocyclic compounds is under evaluation, coinciding with global emphasis on green chemistry principles. As sustainable synthesis methods gain traction, modifications of the ethyl ester moiety in 1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester could yield eco-friendly variants without compromising efficacy.

For researchers sourcing this material, technical specifications typically include ≥95% purity (HPLC), with storage recommendations at -20°C under inert atmosphere. Its structure-activity relationship data is often cross-referenced with cheminformatics databases, a practice accelerated by machine learning applications in chemical research. The compound’s chromatographic behavior (e.g., retention times in reverse-phase HPLC) is well-documented for quality control purposes.

Emerging applications extend to material science, where its π-conjugated system shows potential in organic electronics. This interdisciplinary relevance—from medicinal chemistry to functional materials—makes CAS 311314-86-0 a compelling subject for grant proposals and collaborative projects. Current literature emphasizes its role in developing multi-target directed ligands, addressing complex diseases like Alzheimer’s through polypharmacology approaches.

In analytical characterization, techniques like NMR spectroscopy (particularly ¹H and ¹³C) and high-resolution mass spectrometry are essential for verifying the identity of 1-(4-Amino-furazan-3-yl)-5-azepan-1-ylmethyl-1H-[1,2,3]triazole-4-carboxylic acid ethyl ester. These methods align with Good Laboratory Practice (GLP) standards, ensuring reproducibility—a cornerstone in contemporary chemical research.